Cas no 1806543-90-7 (Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1806543-90-7
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950568
• Update Time: 2025-06-12

Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(15)11(14)9-4-3-8(6-13)5-10(9)12(16)17-2/h3-5,11H,6H2,1-2H3
• InChI Key： CUYPWJXZPCESHJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(C)=O)Cl)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate

Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1806543-90-7): A Comprehensive Overview

Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate, identified by its CAS number 1806543-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular framework of Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate consists of a benzoate core substituted with a bromomethyl group at the 5-position and a 1-chloro-2-oxopropyl group at the 2-position. This arrangement imparts distinct reactivity, making it a versatile building block for the development of novel therapeutic agents. The presence of both bromomethyl and chloroalkyl functional groups allows for further derivatization through nucleophilic substitution reactions, enabling the construction of diverse chemical libraries.

In recent years, the compound has been extensively studied for its potential applications in drug discovery. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting various disease pathways. For instance, the benzoate moiety is commonly found in many pharmacologically active compounds due to its ability to enhance binding affinity and metabolic stability. The bromomethyl group serves as a reactive handle for further functionalization, while the 1-chloro-2-oxopropyl group introduces additional chemical diversity, facilitating the synthesis of complex derivatives.

One of the most compelling aspects of Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate is its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. Researchers have leveraged this compound to develop novel scaffolds that exhibit inhibitory effects on enzymes such as kinases and proteases. These enzymes are often implicated in various pathological conditions, making them attractive targets for therapeutic intervention. The ability to modify the benzoate core and its substituents allows for fine-tuning of physicochemical properties, including solubility, bioavailability, and target specificity.

The synthesis of Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include bromination of a benzoic acid derivative followed by selective alkylation with a chloroalkylating agent. These reactions require careful optimization to ensure high yields and purity. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production.

Recent studies have demonstrated the compound's potential in developing antiviral agents. The structural motif of Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate shares similarities with known viral protease inhibitors, suggesting its utility in designing new antiviral drugs. Additionally, its reactivity with nucleophiles has been exploited to create conjugates with therapeutic payloads, opening up possibilities for targeted drug delivery systems.

In conclusion, Methyl 5-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1806543-90-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its role in advancing drug discovery is likely to expand further.